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Compound of Interest

2-Butanone 2,4-
Compound Name:
Dinitrophenylhydrazone-d3

Cat. No.: B1147566

An In-depth Technical Guide to 2-Butanone 2,4-Dinitrophenylhydrazone-d3 (CAS: 259824-
58-3)

Introduction

2-Butanone 2,4-dinitrophenylhydrazone-d3 is the deuterium-labeled form of 2-butanone 2,4-
dinitrophenylhydrazone.[1] As a stable isotope-labeled compound, its primary and critical
application is in analytical chemistry, where it serves as an internal standard for highly accurate
guantification.[1] The non-labeled analogue is the reaction product of 2-butanone (a volatile
organic compound) and 2,4-dinitrophenylhydrazine (DNPH), a reaction central to the
standardized method for detecting and measuring airborne aldehydes and ketones.[2][3]

This guide provides a comprehensive overview of the technical data, experimental applications,
and safety protocols associated with 2-Butanone 2,4-dinitrophenylhydrazone-d3, intended
for researchers and professionals in analytical chemistry and drug development.

Physicochemical and Product Data

The fundamental properties of 2-Butanone 2,4-dinitrophenylhydrazone-d3 are summarized
below. This data is compiled from various suppliers and databases.[1][4][5]
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Property Value Source(s)
CAS Number 259824-58-3 [1][6]
Molecular Formula C10H9D3N4O4 [1][6]
Molecular Weight 255.25 g/mol [1][6]
Accurate Mass 255.105 Da [4115]
Appearance Light yellow to yellow solid [1]
Chemical Purity >98% [5]

Isotopic Purity >99 atom % D [4115]
Unlabeled CAS No. 958-60-1 [41[5]

Powder: -20°C for 3 years. In
Storage Temperature [1]
solvent: -80°C for 6 months

Shipping Temperature Room Temperature [1][4]

Core Application: Isotope Dilution Analysis

The principal use of 2-Butanone 2,4-dinitrophenylhydrazone-d3 is as an internal standard in
isotope dilution mass spectrometry (IDMS). This analytical technique is the gold standard for
quantification, providing high precision and accuracy by correcting for sample loss during
preparation and instrumental variability.

In a typical workflow, a known quantity of the deuterated standard (2-Butanone 2,4-
dinitrophenylhydrazone-d3) is "spiked" into a sample containing the non-deuterated (native)
analyte of interest. Because the labeled and unlabeled compounds are chemically identical,
they behave the same way during extraction, derivatization, and chromatographic separation.
However, they are distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer.
By measuring the ratio of the native analyte to the labeled standard, the concentration of the
native analyte in the original sample can be determined with exceptional accuracy.[1]

This method is crucial for:
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e Environmental Monitoring: Quantifying levels of 2-butanone (a common industrial solvent
and pollutant) in air, water, and soil samples.[3]

e Occupational Health: Assessing workplace exposure to volatile carbonyl compounds.[3]

e Pharmacokinetic Studies: While less common for this specific molecule, deuterated
compounds are widely used as tracers in drug metabolism and pharmacokinetic (DMPK)
studies.[1]

Experimental Protocols and Workflows
Synthesis Mechanism: Formation of
Dinitrophenylhydrazone

The core of the analytical method is the derivatization of a ketone (2-butanone) with 2,4-
dinitrophenylhydrazine (DNPH). This is a condensation reaction that proceeds via a
nucleophilic addition-elimination mechanism, often referred to as Brady's test.[7][8] The DNPH
attacks the electrophilic carbonyl carbon of the ketone, followed by the elimination of a water
molecule to form the stable, colored 2,4-dinitrophenylhydrazone derivative.[7]

Nucleophilic Water (H20)

Addition-Elimination -
2-Butanone
2-Butanone 2,4-Dinitrophenylhydrazone
2,4-Dinitrophenylhydrazine
(DNPH)

Click to download full resolution via product page

Caption: General reaction mechanism for hydrazone formation.

General Protocol for Carbonyl Quantification via IDMS

This protocol outlines the derivatization of a sample containing 2-butanone and its
guantification using the deuterated standard.

1. Reagent Preparation (Brady's Reagent):
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(02]

Dissolve approximately 0.5 g of 2,4-dinitrophenylhydrazine in 12-13 mL of 85% phosphoric
acid or a similar acidic medium (e.g., sulfuric acid in methanol).[7]

Stir until the solid is completely dissolved.[7] Handle DNPH with care, as it can be explosive
when dry.[8][9]

. Sample Preparation and Spiking:
Collect the sample (e.g., an air sample drawn through a sorbent tube).
Extract the carbonyls from the collection medium using a suitable solvent like acetonitrile.

Add a precise, known amount of 2-Butanone 2,4-dinitrophenylhydrazone-d3 (CAS
259824-58-3) solution to the sample extract. This is the "internal standard spike."

. Derivatization:
Add an excess of Brady's reagent to the spiked sample extract.

Allow the reaction to proceed. This may be accelerated by gentle warming (e.g., 50°C for 20
minutes).[10] A yellow, orange, or red precipitate of the hydrazone derivatives will form.[7]

. Extraction and Purification:

The resulting hydrazone derivatives can be isolated and purified, often through solid-phase
extraction (SPE), to remove unreacted reagents and sample matrix interferences.

. Instrumental Analysis:

Analyze the purified extract using High-Performance Liquid Chromatography coupled with
tandem Mass Spectrometry (HPLC-MS/MS).

The HPLC separates the different hydrazone derivatives.

The mass spectrometer detects the native 2-butanone derivative (m/z ~252.09) and the
deuterated internal standard (m/z ~255.10) in separate channels.

. Quantification:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_2_4_Dinitrophenylhydrazone_Derivatives_of_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_2_4_Dinitrophenylhydrazone_Derivatives_of_Ketones.pdf
https://en.wikipedia.org/wiki/2,4-Dinitrophenylhydrazine
https://www.fishersci.fr/chemicalProductData_uk/wercs?itemCode=10695532&lang=en
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
http://www.ajpamc.com/article/SYNTHESIS%20AND%20BIOLOGICAL%20EVALUATION%20OF%20HYDRAZONES%20DERIVED%20FROM%202,%204-DINITROPHENYLHYDRAZINE.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_2_4_Dinitrophenylhydrazone_Derivatives_of_Ketones.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Calculate the peak area ratio of the native analyte to the deuterated internal standard.

+ Determine the concentration of 2-butanone in the original sample by comparing this ratio to a
calibration curve.

1. Sample Collection
(e.g., Air Sample)

2. Spiking with Internal Standard

(2-Butanone-DNPH-d3)

3. Derivatization
(Reaction with DNPH Reagent)

4. Sample Cleanup
(e.g., Solid-Phase Extraction)

5. Instrumental Analysis
(LC-MS/MS)

6. Data Processing & Quantification
(Ratio of Native to Labeled Analyte)

Click to download full resolution via product page

Caption: Analytical workflow for carbonyl quantification using IDMS.

Safety and Handling

2-Butanone 2,4-dinitrophenylhydrazone-d3 and its non-labeled counterpart require careful
handling. The primary hazards are related to irritation.[11]
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Hazard Class GHS Code Description
Skin Irritation H315 Causes skin irritation.[11]
o Causes serious eye irritation.
Eye Irritation H319
[11]
, o May cause respiratory tract
Respiratory Irritation H335

irritation.[11]

Precautionary Measures:

e Engineering Controls: Use in a well-ventilated area, preferably within a laboratory fume
hood, to avoid inhaling dust.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[12]
o Skin Protection: Wear protective gloves and a lab coat.[12]

o Respiratory Protection: If dust formation is unavoidable, use a NIOSH-approved respirator.
[12]

o First Aid:
o If on Skin: Wash with plenty of soap and water.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

o If Inhaled: Move the person into fresh air.

o In all cases of significant exposure or if symptoms persist, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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